Cas no 962-10-7 (1-(4-ethoxyphenyl)-3-phenyl-2-propen-1-one)

1-(4-ethoxyphenyl)-3-phenyl-2-propen-1-one structure
962-10-7 structure
Product Name:1-(4-ethoxyphenyl)-3-phenyl-2-propen-1-one
CAS No:962-10-7
MF:C17H16O2
MW:252.307744979858
CID:1986466
Update Time:2026-04-28

1-(4-ethoxyphenyl)-3-phenyl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-ethoxyphenyl)-3-phenyl-2-propen-1-one
    • 4-ethoxy-benzenecarbothioamide
    • CTK1H4374
    • 4-Ethoxybenzothioamide
    • ACMC-1AWLH
    • 4-ethoxythiobenzamide
    • 4-Aethoxy-thiobenzamid
    • 4-ethoxy-thiobenzoic acid amide
    • (E)-1-(4-ethoxyphenyl)-3-phenylprop-2-en-1-one
    • AC1Q36B4
    • p-Ethoxythiobenzamide
    • 4-Aethoxy-thiobenzoesaeure-amid
    • 4-Ethoxyphenylthioamid
    • 4-Ethoxythiobenzamid
    • AC1M7JOO

Computed Properties

  • Exact Mass: 252.115
  • Monoisotopic Mass: 252.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.095
  • Boiling Point: 409.4°C at 760 mmHg
  • Flash Point: 182.2°C
  • Refractive Index: 1.596
  • PSA: 26.30000
  • LogP: 3.98140
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